Cas no 2226201-24-5 (4-(2-(4-Hydroxyphenyl)propan-2-yl)-2,6-dinitrophenol)

• Product Name: 4-(2-(4-Hydroxyphenyl)propan-2-yl)-2,6-dinitrophenol
• CAS No: 2226201-24-5
• MF: C₁₅H₁₄N₂O₆
• MW: 318.281464099884
• CID: 6781204
• PubChem ID: 169501737
• Update Time: 2025-05-21

4-(2-(4-Hydroxyphenyl)propan-2-yl)-2,6-dinitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-(4-hydroxyphenyl)propan-2-yl)-2,6-dinitrophenol
• 2226201-24-5
• 4-(2-(4-Hydroxyphenyl)propan-2-yl)-2,6-dinitrophenol

• Inchi： 1S/C15H14N2O6/c1-15(2,9-3-5-11(18)6-4-9)10-7-12(16(20)21)14(19)13(8-10)17(22)23/h3-8,18-19H,1-2H3
• InChI Key： RMOCKJKLZTYVLR-UHFFFAOYSA-N
• SMILES： OC1=C(C=C(C=C1[N+](=O)[O-])C(C)(C)C1C=CC(=CC=1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 318.08518617g/mol
• Monoisotopic Mass: 318.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 132Ų

Additional information on 4-(2-(4-Hydroxyphenyl)propan-2-yl)-2,6-dinitrophenol

4-(2-(4-Hydroxyphenyl)propan-2-yl)-2,6-dinitrophenol (CAS No. 2226201-24-5)

4-(2-(4-Hydroxyphenyl)propan-2-yl)-2,6-dinitrophenol is a complex organic compound with the CAS registry number 2226201-24-5. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a phenol backbone substituted with a 4-hydroxyphenylpropan-2-yl group at the para position and two nitro groups at the meta positions, making it a highly functionalized aromatic compound.

The synthesis of 4-(2-(4-Hydroxyphenyl)propan-2-yl)-2,6-dinitrophenol involves multi-step organic reactions, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impacts. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most notable features of this compound is its aromaticity, which plays a crucial role in its chemical reactivity and stability. The presence of electron-withdrawing nitro groups at the 2 and 6 positions significantly influences the electronic properties of the molecule, making it highly susceptible to electrophilic substitution reactions. This characteristic has been exploited in various applications, including the development of novel pharmaceutical agents and advanced materials.

In terms of biological activity, 4-(2-(4-Hydroxyphenyl)propan-2-yl)-2,6-dinitrophenol has shown promising results in recent studies as a potential anticancer agent. Its ability to inhibit key enzymes involved in cell proliferation has been extensively investigated using computational chemistry tools such as molecular docking and dynamic simulations. These studies suggest that the compound could serve as a lead molecule for drug development targeting specific cancer pathways.

The compound's physical properties, including its melting point, solubility, and UV-vis spectrum, have been thoroughly characterized using modern analytical techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These analyses provide valuable insights into its structural integrity and suitability for various industrial applications.

From an environmental perspective, researchers have evaluated the toxicological profile of 4-(2-(4-Hydroxyphenyl)propan-2-yl)-2,6-dinitrophenol to assess its potential risks to aquatic ecosystems. Studies indicate that while the compound exhibits moderate toxicity to certain aquatic organisms, its degradation pathways under aerobic conditions are efficient, reducing long-term ecological impacts.

Looking ahead, the integration of green chemistry principles into the synthesis and application of this compound is expected to further enhance its sustainability profile. For instance, the use of biodegradable solvents and recyclable catalysts in its production process aligns with global efforts to minimize waste generation and energy consumption in chemical manufacturing.

In conclusion, 4-(2-(4-Hydroxyphenyl)propan-2-yl)-2,6-dinitrophenol (CAS No. 22